Cas no 886954-94-5 (N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanylacetamide is a specialized sulfonamide derivative featuring a benzothiadiazine core with a fluoro substituent and a dimethoxyphenyl acetamide moiety. Its unique structure confers potential advantages in medicinal chemistry, particularly as a scaffold for targeting enzymes or receptors where sulfonamide interactions are critical. The fluorine atom enhances metabolic stability and binding affinity, while the dimethoxyphenyl group may improve solubility and pharmacokinetic properties. This compound is of interest in drug discovery for its balanced electronic and steric properties, making it a candidate for further optimization in therapeutic applications, such as enzyme inhibition or receptor modulation.
N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide structure
886954-94-5 structure
Product Name:N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
CAS No:886954-94-5
MF:C17H16FN3O5S2
MW:425.454444885254
CID:5478280
Update Time:2025-10-30

N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethoxyphenyl)-2-[(7-fluoro-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
    • N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
    • Inchi: 1S/C17H16FN3O5S2/c1-25-11-4-6-12(14(8-11)26-2)19-16(22)9-27-17-20-13-5-3-10(18)7-15(13)28(23,24)21-17/h3-8H,9H2,1-2H3,(H,19,22)(H,20,21)
    • InChI Key: YMGLXGSLJLNIPW-UHFFFAOYSA-N
    • SMILES: S1(C2C([H])=C(C([H])=C([H])C=2N([H])C(=N1)SC([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1OC([H])([H])[H])OC([H])([H])[H])=O)F)(=O)=O

N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Pricemore >>

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Additional information on N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS No. 886954-94-5)

The compound N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide, identified by its CAS No. 886954-94-5, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a dimethoxyphenyl moiety, a fluoro-substituted benzothiadiazine core, and a sulfanylacetamide linker, which collectively contribute to its distinct chemical and biological properties. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery.

In recent years, the scientific community has shown growing interest in benzothiadiazine derivatives, particularly those with fluoro substitutions, owing to their diverse pharmacological activities. The presence of the 7-fluoro group in CAS No. 886954-94-5 enhances its electronic properties and may improve its binding affinity to biological targets. Additionally, the 1,1-dioxo moiety in the benzothiadiazine ring system is known to influence the compound's stability and reactivity, making it a valuable scaffold for medicinal chemistry.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide in drug development?" Preliminary studies suggest that this molecule could exhibit activity against specific enzyme targets, particularly those involved in inflammatory and metabolic pathways. Its sulfanylacetamide group, for instance, may interact with cysteine residues in proteins, offering a mechanism for modulating enzyme function. This has sparked interest in its potential as a lead compound for designing novel therapeutics.

Another hot topic in the context of CAS No. 886954-94-5 is its synthetic accessibility and structural modifications. Researchers are exploring ways to optimize the synthesis of this compound to improve yield and purity, which are critical for scaling up production. The dimethoxyphenyl and benzothiadiazine components provide multiple sites for derivatization, enabling the creation of analogs with tailored properties. This flexibility is particularly appealing in the era of precision medicine, where customized molecular designs are essential for targeting specific disease mechanisms.

From an SEO perspective, terms like "benzothiadiazine derivatives," "fluoro-substituted acetamides," and "sulfanylacetamide applications" are highly relevant to this compound. These keywords align with current trends in chemical research, where there is a strong focus on heterocyclic compounds and their bioactive potential. By incorporating these terms, this article aims to address the queries of researchers and industry professionals seeking detailed information about CAS No. 886954-94-5 and its analogs.

In conclusion, N-(2,4-dimethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide represents a promising area of investigation in modern chemistry and pharmacology. Its intricate structure and functional diversity make it a compelling subject for further study, particularly in the context of drug discovery and molecular design. As research progresses, this compound may unlock new opportunities for addressing unmet medical needs, solidifying its place in the landscape of innovative therapeutics.

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